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Compound of Interest

Compound Name: AZD-8055

Cat. No.: B1683969

AZD-8055 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the solubility of AZD-8055.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of AZD-8055 for in vitro
experiments?

For in vitro studies, it is recommended to prepare a stock solution of AZD-8055 in dimethyl
sulfoxide (DMSO).[1][2][3] A concentration of 10 mmol/L in DMSO is commonly used.[1][3] The
solution should be stored under nitrogen.[2]

Q2: | am observing precipitation when | dilute my AZD-8055 DMSO stock solution in aqueous
media. What can | do?

AZD-8055 has low aqueous solubility.[4] To avoid precipitation when diluting a DMSO stock
solution into aqueous media for cell culture, it is crucial to ensure rapid and thorough mixing. It
is also advisable to not exceed a final DMSO concentration of 0.5% in your culture medium, as
higher concentrations can be toxic to cells. If precipitation persists, consider preparing a more
diluted stock solution in DMSO or using a formulation with solubilizing agents for your specific
experimental needs.

Q3: How should | prepare AZD-8055 for in vivo animal studies?
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Due to its poor water solubility, AZD-8055 requires specific formulations for oral administration

in animal models. Common approaches include:

e Suspension in a vehicle: A frequently used method involves preparing a suspension in a

sterile vehicle such as 0.5% hydroxypropylmethylcellulose (HPMC) with 0.1% polysorbate 80

(Tween 80).[3][5]

e Solubilizing agents: Another effective method is to dissolve AZD-8055 in a solution

containing solubilizing agents. A common formulation consists of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.[6][7] Another option is using sulfobutyl ether-pB-cyclodextrin
(SBE-B-CD).[6][8] For example, a clear solution can be achieved at 50 mg/mL in 30% SBE-
-CD in saline, which may require ultrasonication and pH adjustment to 2 with HCI.[8]

Q4: What is the solubility of AZD-8055 in common organic solvents?

AZD-8055 is soluble in several organic solvents. The approximate solubilities are provided in

the table below. Please note that these values can vary slightly between different batches of

the compound.

Quantitative Solubility Data

Solubility o
Solvent . Solubility (mg/mL) Reference
(Concentration)
DMSO ~100 mM ~46.6 mg/mL
93 mg/mL (199.76
DMSO 93 mg/mL [9][10]
mM)
DMSO >10 mM >4.66 mg/mL [11]
Ethanol ~20 mM ~9.3 mg/mL
Ethanol 3.5 mg/mL (7.51 mM) 3.5 mg/mL 9]
Dimethyl Formamide ~10 mg/ml 10 mg/ml [12]
Water Insoluble <1 mg/mL [71[91[13]

Note: The molecular weight of AZD-8055 is 465.55 g/mol .
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Experimental Protocols

Protocol 1: Preparation of a 10 mM AZD-8055 Stock
Solution in DMSO for In Vitro Use

Materials:

AZD-8055 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weigh out the required amount of AZD-8055 powder in a sterile microcentrifuge tube. For
example, to prepare 1 mL of a 10 mM solution, weigh out 4.655 mg of AZD-8055.

e Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1
mL of DMSO for every 4.655 mg of AZD-8055.

» Vortex the solution until the AZD-8055 is completely dissolved. Gentle warming in a 37°C
water bath can aid dissolution.[11]

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C. For long-term storage, it is recommended to store under
an inert gas like nitrogen.[2]

Protocol 2: Preparation of an AZD-8055 Formulation for
Oral Gavage in Mice

Materials:
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» AZD-8055 powder

« DMSO

e PEG300

e Tween-80

 Sterile saline (0.9% NacCl)
 Sterile tubes

» Vortex mixer

Procedure: This protocol is for a formulation containing 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% saline.[6][7]

e Prepare a stock solution of AZD-8055 in DMSO at a concentration higher than the final
desired concentration in the formulation. For example, if the final desired concentration is 2.5
mg/mL, you can prepare a 25 mg/mL stock in DMSO.

 In a sterile tube, add the required volume of the AZD-8055 DMSO stock solution. For 1 mL of
the final formulation, this would be 100 pL.

e Add 400 pL of PEG300 to the tube and mix thoroughly by vortexing until the solution is clear.
e Add 50 pL of Tween-80 and vortex again to ensure complete mixing.

» Finally, add 450 pL of sterile saline to bring the total volume to 1 mL. Mix the solution
thoroughly. The final solution should be clear.

Visualizations
AZD-8055 Mechanism of Action: mTOR Signaling
Pathway
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Caption: AZD-8055 inhibits both mTORC1 and mTORC2 complexes.

Troubleshooting AZD-8055 Solubility Issues
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Caption: A workflow for troubleshooting common AZD-8055 solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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